2-Diethylphosphono-4-bromoaniline

• Molecular Formula: C10H15BrNO3P
• Molecular Weight: 308.11 g/mol
• IUPAC Name: 4-bromo-2-diethoxyphosphorylaniline
• InChI: InChI=1S/C10H15BrNO3P/c1-3-14-16(13,15-4-2)10-7-8(11)5-6-9(10)12/h5-7H,3-4,12H2,1-2H3
• InChI Key: CLGOEBLSOTXFQR-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C1=C(C=CC(=C1)Br)N)OCC

Description

2-Diethylphosphono-4-bromoaniline is an organophosphorus compound featuring a bromoaniline backbone substituted with a diethylphosphonate group at the 2-position. The diethylphosphono moiety (-PO(OEt)₂) is a strong electron-withdrawing group, which significantly influences the electronic properties of the aromatic ring. The phosphonate group may also facilitate coordination with transition metals, making it relevant in catalysis or materials science .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares 2-Diethylphosphono-4-bromoaniline with structurally related bromoaniline derivatives:

Compound Name	Substituents	Key Functional Groups	Potential Applications
2-Diethylphosphono-4-bromoaniline	-Br (4-position), -PO(OEt)₂ (2-position)	Bromine, Diethylphosphonate	Catalysis, Suzuki-Miyaura coupling
4-Bromo-2-fluoroaniline (TCI B1314-25G)	-Br (4-position), -F (2-position)	Bromine, Fluorine	Pharmaceuticals, agrochemicals
2-[(2-Amino-4-bromophenyl)disulfanyl]-5-bromoaniline	-Br (4,5-positions), -NH₂ (2-position), -S-S- bridge	Bromine, Disulfanyl, Amine	Antitumor agents, biochemical probes

Key Observations:

Electronic Effects: The diethylphosphono group in 2-Diethylphosphono-4-bromoaniline exerts a stronger electron-withdrawing effect compared to fluorine in 4-Bromo-2-fluoroaniline. This difference influences reactivity in electrophilic substitution or metal-catalyzed reactions . The disulfanyl (-S-S-) group in 2-[(2-Amino-4-bromophenyl)disulfanyl]-5-bromoaniline introduces redox-active properties, enabling applications in dynamic covalent chemistry, unlike the phosphonate group .

Biological Relevance :

• The disulfanyl derivative’s amine and sulfur groups make it suitable for targeting thiol-rich biological systems (e.g., cancer cells), whereas the phosphonate-containing compound is more relevant in synthetic chemistry .